Cas no 89928-78-9 (3-Isoquinolinecarboxylic acid, 1-chloro-4-methyl-, methyl ester)

3-Isoquinolinecarboxylic acid, 1-chloro-4-methyl-, methyl ester structure
89928-78-9 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-chloro-4-methyl-, methyl ester
CAS No:89928-78-9
MF:C12H10ClNO2
MW:235.666302204132
CID:585161
PubChem ID:13230067
Update Time:2025-04-19

3-Isoquinolinecarboxylic acid, 1-chloro-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 1-chloro-4-methyl-, methyl ester
    • methyl 1-chloro-4-methylisoquinoline-3-carboxylate
    • DTXSID60530353
    • SCHEMBL13938231
    • 89928-78-9
    • Inchi: 1S/C12H10ClNO2/c1-7-8-5-3-4-6-9(8)11(13)14-10(7)12(15)16-2/h3-6H,1-2H3
    • InChI Key: SYPUFZCRBHAOQT-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=CC2=C(C)C(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 235.0400063g/mol
  • Monoisotopic Mass: 235.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 39.2Ų
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